L-Histidine-13C6,15N3 (hydrochloride)
CAS No.:
Cat. No.: VC16617470
Molecular Formula: C6H10ClN3O2
Molecular Weight: 200.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C6H10ClN3O2 |
|---|---|
| Molecular Weight | 200.55 g/mol |
| IUPAC Name | (2S)-2-(15N)azanyl-3-((2,4,5-13C3,1,3-15N2)1H-imidazol-5-yl)(1,2,3-13C3)propanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C6H9N3O2.ClH/c7-5(6(10)11)1-4-2-8-3-9-4;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H/t5-;/m0./s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1; |
| Standard InChI Key | QZNNVYOVQUKYSC-NCRPIFHOSA-N |
| Isomeric SMILES | [13CH]1=[13C]([15NH][13CH]=[15N]1)[13CH2][13C@@H]([13C](=O)O)[15NH2].Cl |
| Canonical SMILES | C1=C(NC=N1)CC(C(=O)O)N.Cl |
Introduction
Chemical and Structural Characteristics
Molecular Composition and Isotopic Enrichment
L-Histidine-13C6,15N3 hydrochloride incorporates six 13C atoms and three 15N atoms, replacing all natural carbon and nitrogen isotopes in the histidine backbone. The hydrochloride monohydrate form includes one molecule of water and one hydrochloric acid moiety per histidine molecule . Key structural features include:
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CAS Number: 202468-43-7 (labeled form); 5934-29-2 (unlabeled form)
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Isotopic Purity: ≥96% 13C and ≥95% 15N , with chemical purity exceeding 95% (HPLC) .
The compound’s structure is defined by its imidazole side chain, which remains intact in the labeled form. The SMILES notation (O.Cl.[15NH2][13C@@H]([13CH2][13c]1[13cH][15nH][13cH][15n]1)[13C](=O)O) and InChI key (InChI=1S/C6H9N3O2.ClH.H2O/c7-5(6(10)11)1-4-2-8-3-9-4;;/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H;1H2/t5-;;/m0../s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1;;) provide unambiguous representations of its stereochemistry and isotopic distribution.
Physical Properties and Stability
The hydrochloride monohydrate form exhibits a melting point of 282°C and is hygroscopic, requiring storage at -20°C or room temperature in airtight containers protected from light . Its solubility in water and polar solvents facilitates use in aqueous biochemical assays.
Applications in Advanced Research
Biomolecular NMR Spectroscopy
The 13C and 15N labels enable multidimensional NMR experiments, such as heteronuclear single quantum coherence (HSQC) and nuclear Overhauser effect spectroscopy (NOESY), to resolve protein structures and dynamics. For example, in studies of light-harvesting complexes, isotopic labeling of histidine residues has elucidated protonation states and electronic interactions within photosynthetic systems .
Mass Spectrometry and Metabolomics
As an internal standard, L-Histidine-13C6,15N3 hydrochloride improves quantification accuracy in MS-based metabolomics. Its predictable mass shift (+9 Da) allows discrimination from endogenous histidine in complex biological matrices . Applications include tracking histidine metabolism in cancer cells and monitoring protein turnover rates .
Structural Proteomics
Incorporating labeled histidine into recombinant proteins facilitates residue-specific analysis of ligand binding and conformational changes. For instance, studies on G-protein-coupled receptors (GPCRs) have employed 13C/15N-histidine to map allosteric sites using dynamic nuclear polarization (DNP) NMR .
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